Cas no 588-32-9 (3-Chlorophenoxyacetic acid)

3-Chlorophenoxyacetic acid Properties

Names and Identifiers

• 3-Chlorophenoxyacetic acid
• m-Chlorophenoxyacetic acid
• (3-Chlorophenoxy)acetic Acid
• 2-(3-chlorophenoxy)acetic acid
• (3-Chloro-phenoxy)-acetic acid
• Acetic acid, (3-chlorophenoxy)-
• Acetic acid, (m-chlorophenoxy)-
• XSBUXVWJQVTYLC-UHFFFAOYSA-N
• JXK525064M
• 3-chlorophenoxy acetic acid
• (3-Chlorophenoxy)aceticAcid
• (m-Chlorophenoxy)acetic acid
• Acetic
• SY008336
• AKOS000101577
• AG-690/13155067
• MFCD00015850
• FT-0615505
• NSC30115
• CS-W002102
• Z57008935
• HSDB 3943
• NSC 30115
• (3-Chlorophenoxy)acetic acid, AldrichCPR
• CHEMBL3247405
• TS-02615
• EN300-17744
• EINECS 209-616-6
• ACETIC ACID, 2-(3-CHLOROPHENOXY)-
• SCHEMBL523934
• NSC-30115
• Q27281731
• M-CHLOROPHENOXYACETIC ACID [HSDB]
• NS00034025
• AB01185
• UNII-JXK525064M
• DTXSID90207526
• JMV
• 3-Chlorophenoxyaceticacid
• 588-32-9
• CHEBI:195178
• mChlorophenoxyacetic acid
• DTXCID40130017
• STK326777
• ALBB-020981
• DB-053277
• Acetic acid, (mchlorophenoxy)
• Acetic acid, (3chlorophenoxy)
• +Expand

• MDL： MFCD00015850
• InChIKey： XSBUXVWJQVTYLC-UHFFFAOYSA-N
• Inchi： 1S/C8H7ClO3/c9-6-2-1-3-7(4-6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])OC([H])([H])C(=O)O[H]
• BRN： 1911185

Computed Properties

• Exact Mass: 186.00800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 186.008
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.80340
• PSA: 46.53000
• Refractive Index: 1.5250 (estimate)
• Boiling Point: 315.2℃ at 760 mmHg
• Melting Point: 106-111 ºC
• Flash Point: 144.4℃
• Color/Form: White to Yellow Solid
• pka: 3.1(at 25℃)
• Density: 1.3245 (rough estimate)

3-Chlorophenoxyacetic acid Security Information

• Safety Term：6.1
• Safety Instruction： S22-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H302;H318
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature
• PackingGroup：III
• Risk Phrases： R22
• Signal Word：Danger
• HazardClass：6.1

3-Chlorophenoxyacetic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%